Cas no 91350-01-5 (4-((Isopropylamino)methyl)benzonitrile)

• Product Name: 4-((Isopropylamino)methyl)benzonitrile
• CAS No: 91350-01-5
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• MDL: MFCD09807206
• CID: 2092075
• PubChem ID: 20118611
• Update Time: 2025-10-31

4-((Isopropylamino)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-((Isopropylamino)methyl)benzonitrile
• DB-117376
• VVLNSEKTUWLLMY-UHFFFAOYSA-N
• 4-([(PROPAN-2-YL)AMINO]METHYL)BENZONITRILE
• AKOS000160243
• 4-(iso-Propylamino-methyl)-benzonitrile
• EN300-32125
• SCHEMBL2575793
• 4-[(PROPAN-2-YLAMINO)METHYL]BENZONITRILE
• G42518
• 4-{[(propan-2-yl)amino]methyl}benzonitrile
• 91350-01-5
• Benzonitrile, 4-[[(1-methylethyl)amino]methyl]-
• 4-(Isopropylamino-methyl)-benzonitrile
• RDA35001

• MDL： MFCD09807206
• Inchi： 1S/C11H14N2/c1-9(2)13-8-11-5-3-10(7-12)4-6-11/h3-6,9,13H,8H2,1-2H3
• InChI Key： VVLNSEKTUWLLMY-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(C#N)=CC=1)C(C)C

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-((Isopropylamino)methyl)benzonitrile

Professional Introduction to 4-((Isopropylamino)methyl)benzonitrile (CAS No. 91350-01-5)

4-((Isopropylamino)methyl)benzonitrile, identified by its Chemical Abstracts Service (CAS) number 91350-01-5, is a significant compound in the field of chemical and pharmaceutical research. This compound, featuring a benzonitrile core substituted with an isopropylamino methyl group, has garnered attention due to its potential applications in various biochemical and medicinal chemistry contexts.

The structural uniqueness of 4-((Isopropylamino)methyl)benzonitrile lies in its ability to serve as a versatile intermediate in the synthesis of more complex molecules. The presence of both the nitrile group and the amine-substituted alkyl chain provides multiple sites for functionalization, making it a valuable building block in drug discovery and material science.

In recent years, there has been growing interest in exploring the pharmacological properties of nitrile-containing compounds. The nitrile group is known for its ability to participate in various chemical reactions, including hydrolysis and reduction, which can be exploited to develop new therapeutic agents. Additionally, the amine functionality offers opportunities for further derivatization, allowing chemists to tailor the properties of the compound for specific applications.

One of the most compelling aspects of 4-((Isopropylamino)methyl)benzonitrile is its potential role in the development of novel bioactive molecules. Researchers have been investigating its derivatives for their potential antimicrobial, anti-inflammatory, and even anticancer properties. The benzonitrile scaffold is particularly interesting because it is found in many naturally occurring bioactive compounds, suggesting that derivatives of this molecule may have significant biological relevance.

The synthesis of 4-((Isopropylamino)methyl)benzonitrile typically involves multi-step organic reactions, starting from commercially available precursors. The process often begins with the formation of the benzonitrile core, followed by selective functionalization at the para position to introduce the isopropylamino methyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The compound's stability under various conditions makes it suitable for further chemical manipulation. For instance, it can be subjected to nucleophilic substitution reactions, where the nitrile group can be replaced with other functional groups, or it can undergo reduction to form amine derivatives. These transformations open up numerous possibilities for creating structurally diverse molecules with tailored biological activities.

In the realm of medicinal chemistry, 4-((Isopropylamino)methyl)benzonitrile has been explored as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in cancer therapy. By modifying the structure of this compound, researchers aim to develop inhibitors that can selectively target specific kinases, thereby inhibiting aberrant signaling pathways associated with diseases such as cancer.

The growing interest in computational chemistry has also contributed to the study of 4-((Isopropylamino)methyl)benzonitrile. Molecular modeling techniques allow researchers to predict the biological activity and binding affinity of this compound and its derivatives before conducting expensive wet-lab experiments. This approach has significantly accelerated the drug discovery process by enabling virtual screening and optimization of lead compounds.

Ethical considerations are paramount when conducting research involving potentially bioactive compounds like 4-((Isopropylamino)methyl)benzonitrile. Ensuring that all experiments are conducted responsibly and with appropriate safety measures is essential to maintain public trust and compliance with regulatory standards. Collaborative efforts between academia and industry are crucial in fostering innovation while adhering to ethical guidelines.

The future prospects for 4-((Isopropylamino)methyl)benzonitrile appear promising as new synthetic methodologies continue to emerge. Advances in green chemistry principles may also influence how this compound is synthesized and utilized, emphasizing sustainability and environmental responsibility. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers can unlock the full potential of this versatile molecule.

In conclusion, 4-((Isopropylamino)methyl)benzonitrile (CAS No. 91350-01-5) represents a fascinating area of study within chemical biology and pharmaceutical chemistry. Its unique structure and reactivity make it a valuable tool for developing new drugs and materials. As research progresses, we can expect to see further applications and innovations arising from this remarkable compound.